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Introduction
2-Mercaptonicotinic acid, with the CAS number 38521-46-9, is a sulfur-containing derivative

of nicotinic acid.[1] It is a versatile organic compound utilized as a key intermediate in the

synthesis of various organic molecules and coordination complexes.[2] Its structure, featuring

both a thiol and a carboxylic acid group, makes it a valuable building block in medicinal

chemistry and materials science.[2][3] Notably, it has been investigated for its biological

activities, including the inhibition of P-glycoprotein (P-gp), a protein associated with multidrug

resistance in cancer.[4] This guide provides a comprehensive overview of the chemical

properties, synthesis, biological activities, and hazards associated with 2-mercaptonicotinic
acid.

Chemical and Physical Properties
2-Mercaptonicotinic acid is a yellow crystalline powder at room temperature.[5][6] A summary

of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Mercaptonicotinic Acid
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Property Value Reference(s)

Molecular Formula C₆H₅NO₂S [6][7]

Molecular Weight 155.17 g/mol [8]

Appearance Yellow crystalline powder [5][6]

Melting Point 263-265 °C (lit.) [9][10]

Boiling Point 295.3 °C at 760 mmHg [6]

Density 1.49 g/cm³ [6]

pKa 1.87 [1]

Solubility Sparingly soluble in water [3]

InChI Key
WYKHFQKONWMWQM-

UHFFFAOYSA-N
[6]

Canonical SMILES C1=CNC(=S)C(=C1)C(=O)O [6]

Synthesis
A common method for the synthesis of 2-mercaptonicotinic acid involves the reaction of 2-

chloronicotinic acid with thiourea.[9]

Experimental Protocol: Synthesis from 2-Chloronicotinic
Acid[9]
Materials:

2-Chloronicotinic acid

Thiourea

Water

Dilute Hydrochloric Acid

Procedure:
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A suspension of 2-chloronicotinic acid (5 mmol) and thiourea (6 mmol) is prepared in 15 mL

of water.

The reaction mixture is heated to reflux at 90 °C for 8 hours.

Upon completion, the mixture is cooled to room temperature, resulting in a pale yellow

suspension.

The pH of the suspension is adjusted to approximately 8 with dilute hydrochloric acid.

The mixture is stirred for 10 minutes to precipitate the product.

The resulting pale yellow solid is collected by filtration and dried to yield 2-
mercaptonicotinic acid.

Yield: 84%[9]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 2-mercaptonicotinic acid.
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Biological Activities and Hazards
Biological Activities

P-glycoprotein Inhibition: 2-Mercaptonicotinic acid has been identified as an inhibitor of P-

glycoprotein (P-gp).[4] P-gp is a transmembrane protein that acts as an efflux pump,

contributing to multidrug resistance in cancer cells by expelling chemotherapeutic agents.[4]

Inhibition of P-gp can therefore be a strategy to overcome multidrug resistance. The

proposed mechanism involves the formation of a disulfide bond with cysteine residues on the

transporter.[4]

Antioxidant and Anti-inflammatory Properties: The compound has been studied for its

potential antioxidant and anti-inflammatory effects, which may make it a candidate for the

development of drugs targeting conditions related to oxidative stress and inflammation.[3]

However, detailed studies quantifying these activities are not readily available in the

searched literature.

Signaling Pathway and Experimental Workflow
While the precise signaling pathway for P-gp inhibition by 2-mercaptonicotinic acid is not fully

elucidated, a generalized diagram of P-gp's role in multidrug resistance is presented below.

Cancer Cell
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Chemotherapeutic
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Efflux Chemotherapeutic
Drug (intracellular)

Binds to P-gp
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Caption: Role of P-gp in drug efflux and its inhibition.

A general experimental workflow for assessing P-gp inhibition is outlined below.
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Caption: General workflow for a P-gp inhibition assay.

Hazards and Safety
2-Mercaptonicotinic acid is classified as a hazardous substance.[11] It is crucial to handle

this chemical with appropriate safety precautions in a laboratory setting.

Table 2: Hazard Identification for 2-Mercaptonicotinic Acid
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Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[7][11]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[7][11]

Specific target organ

toxicity (single

exposure)

3
H335: May cause

respiratory irritation
[7][11]

Safety Precautions:

Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,

and clothing. Wash thoroughly after handling.[5]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11] A respirator may be necessary under certain workplace conditions.[5]

Storage: Store in a tightly closed container in a cool, dry place.[5]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Get medical attention.[5][11]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[5][11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[5][11]

Ingestion: Clean mouth with water. Get medical attention.[5][11]

Analytical Methods
Standard analytical techniques are used to characterize 2-mercaptonicotinic acid.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a suitable method for assessing the purity of 2-mercaptonicotinic acid and for its

quantification. A reverse-phase HPLC method would typically be employed. While a specific,

validated method for this compound was not found in the search results, a general approach

would involve a C18 column with a mobile phase consisting of a mixture of an organic solvent

(e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer) with an acidic

modifier (e.g., phosphoric acid or formic acid).[12] Detection would likely be performed using a

UV detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure of 2-
mercaptonicotinic acid. The spectra would show characteristic peaks corresponding to the

protons and carbons in the pyridine ring, as well as the carboxylic acid and thiol groups.[3]

While detailed peak assignments were not available in the search results, general spectra can

be found in databases like PubChem.[11]

Conclusion
2-Mercaptonicotinic acid (CAS 38521-46-9) is a valuable chemical intermediate with

demonstrated biological activity as a P-glycoprotein inhibitor. Its synthesis is well-established,

and its chemical and physical properties are well-documented. The hazardous nature of the

compound necessitates careful handling and adherence to safety protocols. Further research is

warranted to fully elucidate its antioxidant and anti-inflammatory potential and to develop

specific and validated analytical methods for its routine analysis. This guide provides a solid

foundation for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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